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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
various esters sharing the molecular formula C8H1602. These compounds, while isomeric,
exhibit distinct physical characteristics that are crucial for their application in research and
industrial settings, including their use as solvents, flavoring agents, and in the synthesis of
more complex molecules. This document summarizes key quantitative data, details relevant
experimental protocols for property determination, and visualizes associated workflows.

Introduction to C8H1602 Esters

Esters with the chemical formula C8H1602 are a group of isomers with a molecular weight of
approximately 144.21 g/mol .[1][2][3][4][5][6][7][8] They are generally characterized as colorless
liquids, many of which possess distinct fruity odors. This characteristic aroma leads to their
widespread use in the flavor and fragrance industries.[1][3][4][9][10] In scientific and
pharmaceutical applications, their properties as moderately volatile, low-toxicity solvents are
highly valued.[3][4][9][11] Understanding the specific physical properties of each isomer, such
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as boiling point, melting point, density, and refractive index, is fundamental for their proper

selection and use in experimental and developmental work.

Comparative Physical Properties of CBH1602
Isomers

The following table summarizes the key physical properties of several common C8H1602

esters. These values have been compiled from various chemical databases and publications.

Note that reported values can vary slightly depending on the experimental conditions (e.g.,

pressure, temperature) and purity of the sample.

Molar N ) ) Refractive
Ester CAS Boiling Melting Density
Mass ( ] ] Index
Name Number Point (°C) Point (°C)  (g/cm?)
g/mol ) (n20/D)
0.867 -
168 - 1.407 -
Hexyl -80 to 0.878 @
142-92-7 144.21 172[3][12] 1.411[3]
Acetate -80.9[9][14]  15-25°CI[9]
[13] [12]
[12][14]
0.869 @ 1.400 -
Buty! 144.21[1] 164 -
109-21-7 -91.5[1][10]  20-25°C[1]  1.406[1][4]
Butyrate [4] 165[4]
[10] [10]
0.869 -
166 - 1.406 -
Ethyl 144.21[2] 0.873 @
123-66-0 168[2][5] -67[15][16] 1.409[2]
Caproate [5116] 20°C[2][5]
[15] [15][16]
[16]
Propyl ~0.87 ~1.40
164 - -70.7 to
Pentanoat 141-06-0 144.21 (calculated  (calculated
168[17] -71[17]

e

)

)

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for compound verification and quality

control. Below are detailed methodologies for measuring the key properties listed above.
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The Thiele tube method is a convenient micro-method for determining the boiling point of a
liquid sample.[18]

o Apparatus: Thiele tube, mineral oil, thermometer, small test tube (Durham tube), capillary
tube (sealed at one end), rubber band.

e Procedure:

o

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.
o Add 0.5 mL of the C8H1602 ester sample into the small test tube.
o Place the capillary tube into the test tube with the open end submerged in the liquid.[18]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Place the assembly into the Thiele tube, immersing the sample and thermometer bulb in
the 0il.[18]

o Gently heat the side arm of the Thiele tube with a microburner. This design promotes
convection and ensures uniform heating of the oil bath.

o As the temperature rises, air trapped in the capillary tube will escape. Upon reaching the
boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.
[18]

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
is just drawn back into the capillary tube.[19] This indicates that the vapor pressure of the
sample equals the atmospheric pressure.[19]

o Record the temperature. For accuracy, allow the apparatus to cool further, then reheat to
obtain a second reading.

This method provides a highly accurate measurement of liquid density.
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e Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary), analytical balance, C8BH1602 ester sample, distilled water, and a constant
temperature water bath.

e Procedure:
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer on an analytical balance and record its mass (m1).[20]

o Fill the pycnometer with distilled water and insert the stopper, ensuring the capillary is
filled and any excess water is wiped from the outside.

o Place the filled pycnometer in a constant temperature water bath (e.g., 20°C or 25°C) until
it reaches thermal equilibrium.

o Remove the pycnometer, dry the exterior completely, and weigh it. Record this mass (m2).
o Empty and dry the pycnometer again.

o Fill the pycnometer with the C8H1602 ester sample, following the same procedure of
inserting the stopper, equilibrating in the water bath, and drying the exterior.

o Weigh the pycnometer filled with the ester and record the mass (m3).
o Calculation:

Mass of water = m2 - ml

Volume of pycnometer (V) = (Mass of water) / (Density of water at the specific
temperature)

Mass of ester = m3 - ml

Density of ester (p) = (Mass of ester) / V[20]

Visualization of Key Workflows
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The following diagrams, created using the DOT language, illustrate common experimental

workflows relevant to the analysis and isolation of C8BH1602 esters.
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Caption: General workflow for determining the physical properties of a liquid ester sample.
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GC-MS Analysis Workflow
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Caption: Workflow for GC-MS, a technique to separate and identify volatile compounds like
esters.[21][22]
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Soxhlet Extraction Workflow
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Caption: A workflow for isolating natural esters from a solid matrix using Soxhlet extraction.[23]

[24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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